Cas no 85599-38-8 (3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate)

• Product Name: 3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate
• CAS No: 85599-38-8
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• MDL: MFCD06659547
• CID: 726261
• Update Time: 2024-01-31

3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl acetate
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-propanol,2-amino-, 6-acetate
• 3-(2-AMINO[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL)PROPYL ACETATE
• 3-(2-AMINO[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL)-PROPYL ACETATE
• 3-{2-amino-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl acetate
• aminotriazoloapyrimidinylpropylacetate
• 2-(2-Amino-6-(3-hydroxypropyl)-6lambda5-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetate
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-propanol, 2-amino-, 6-acetate
• 3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate

• MDL： MFCD06659547
• Inchi： 1S/C10H13N5O2/c1-7(16)17-4-2-3-8-5-12-10-13-9(11)14-15(10)6-8/h5-6H,2-4H2,1H3,(H2,11,14)
• InChI Key： APRIDGPJTJZUPT-UHFFFAOYSA-N
• SMILES： C(OCCCC1=CN2N=C(N)N=C2N=C1)(=O)C

Computed Properties

• Exact Mass: 235.10700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Melting Point: 150°
• PSA: 95.40000
• LogP: 0.78340
• pka: 3.44±0.30(Predicted)

3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines